N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzo[d]thiazole-2-carboxamide hydrochloride

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-1,3-benzothiazole-2-carboxamide;hydrochloride
• InChI: InChI=1S/C22H22N4O3S2.ClH/c1-28-15-6-7-19-17(14-15)24-22(31-19)26(9-8-25-10-12-29-13-11-25)21(27)20-23-16-4-2-3-5-18(16)30-20;/h2-7,14H,8-13H2,1H3;1H
• InChI Key: FNGZEXIIIBKJOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C4=NC5=CC=CC=C5S4.Cl
• Molecular Formula: C22H23ClN4O3S2
• Molecular Weight: 491.0 g/mol

Description

N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzo[d]thiazole-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H23ClN4O3S2 and its molecular weight is 491.02. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Heterocyclic Compounds : Research has led to the synthesis of novel heterocyclic compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showing significant anti-inflammatory and analgesic activities. These compounds have been explored for their potential as cyclooxygenase inhibitors, highlighting their relevance in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activities : Various pyridine derivatives have been synthesized, showing modest antimicrobial activity. This includes compounds that interact with morpholine, indicating the potential utility of such chemical frameworks in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Development of Anticancer Agents : Research into thiazolopyrimidines and imidazole carboxamides has shown promising anticancer activity. This underscores the importance of these chemical structures in the search for new anticancer agents (Horishny et al., 2020).

• Design of Antidepressants : Benzothiophene derivatives have been synthesized to act as dual antidepressant drugs, showing affinity for 5-HT1A receptors and serotonin reuptake inhibition. This suggests their potential application in treating depression (Orus et al., 2002).

• Photodynamic Therapy for Cancer : The synthesis of zinc phthalocyanine derivatives has been explored for their potential in photodynamic therapy (PDT). These compounds have demonstrated high singlet oxygen quantum yields, making them suitable as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).